Cas no 2680799-11-3 (2-{(benzyloxy)carbonylamino}-5-methylbenzene-1,4-disulfonic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1,4-disulfonic acid
• CAS No: 2680799-11-3
• MF: C₁₅H₁₅NO₈S₂
• MW: 401.411502122879
• CID: 5624185
• PubChem ID: 165929081
• Update Time: 2025-06-14

2-{(benzyloxy)carbonylamino}-5-methylbenzene-1,4-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28303251
• 2680799-11-3
• 2-{[(benzyloxy)carbonyl]amino}-5-methylbenzene-1,4-disulfonic acid
• 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1,4-disulfonic acid

• Inchi： 1S/C15H15NO8S2/c1-10-7-14(26(21,22)23)12(8-13(10)25(18,19)20)16-15(17)24-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,16,17)(H,18,19,20)(H,21,22,23)
• InChI Key： HMHCPMGOWNJIBS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1C)S(=O)(=O)O)NC(=O)OCC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 401.02390878g/mol
• Monoisotopic Mass: 401.02390878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 164Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1,4-disulfonic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1,4-disulfonic acid (CAS No. 2680799-11-3)

2-{(benzyloxy)carbonylamino}-5-methylbenzene-1,4-disulfonic acid (CAS No. 2680799-11-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, chemical synthesis, and material science. This compound, characterized by its unique sulfonic acid and benzyloxycarbonyl functional groups, plays a pivotal role in the development of advanced chemical intermediates and bioactive molecules. Its molecular structure, which includes a methylbenzene core, makes it a versatile building block for various applications.

In recent years, the demand for sulfonic acid derivatives like 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1,4-disulfonic acid has surged due to their utility in drug discovery and agrochemical formulations. Researchers are particularly interested in its potential as a protease inhibitor or enzyme modulator, topics that align with current trends in precision medicine and targeted therapy. The compound's disulfonic acid moiety also enhances its solubility, making it a candidate for aqueous-phase reactions, a hot topic in green chemistry.

The synthesis of 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1,4-disulfonic acid involves multi-step organic reactions, often starting from 5-methylbenzene-1,4-disulfonic acid. Its benzyloxycarbonyl (Cbz) protecting group is a critical feature, widely used in peptide synthesis to safeguard amino functionalities. This aligns with the growing interest in peptide-based therapeutics, a field that has seen exponential growth due to its applications in cancer treatment and immunotherapy.

From an industrial perspective, CAS No. 2680799-11-3 is valued for its role in producing high-performance dyes and pigments. Its aromatic sulfonic acid structure contributes to excellent thermal stability and colorfastness, addressing the needs of the textile and coating industries. Additionally, its potential use in ion-exchange resins has sparked interest in water purification technologies, a trending topic amid global concerns about clean water access.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1,4-disulfonic acid. These methods ensure purity and consistency, which are critical for its application in high-value chemicals. The compound's stability under various pH conditions also makes it a subject of study in formulation science, particularly for controlled-release drug delivery systems.

In the context of sustainable chemistry, researchers are exploring eco-friendly synthesis routes for 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1,4-disulfonic acid. Catalytic methods and biocatalysis are emerging as viable alternatives to traditional processes, reducing waste and energy consumption. This aligns with the broader industry shift toward circular economy principles and carbon footprint reduction.

As the scientific community continues to investigate CAS No. 2680799-11-3, its potential applications in nanotechnology and electronic materials are also being explored. The compound's ability to form stable complexes with metals could pave the way for innovations in conductive polymers and sensors, addressing the demand for smarter materials in the Internet of Things (IoT) era.

In summary, 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1,4-disulfonic acid (CAS No. 2680799-11-3) is a multifaceted compound with broad relevance across pharmaceuticals, materials science, and industrial chemistry. Its unique properties and adaptability to modern research trends ensure its continued importance in scientific and industrial advancements.